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Compound of Interest

3-Chloromethyl-5-iodo-pyridine
Compound Name:
hydrochloride

Cat. No.: B1290991

Notice: Following a comprehensive review of available scientific literature and chemical
databases, it has been determined that there is currently no publicly available information
detailing the mechanism of action, specific biological activities, or defined molecular targets for
3-Chloromethyl-5-iodo-pyridine hydrochloride.

While information regarding the synthesis and chemical properties of this compound and its
structural analogs is accessible, extensive searches have not yielded any studies describing its
pharmacological effects, signaling pathway interactions, or quantitative biological data such as
IC50 or Ki values. The primary context in which this compound appears is as a chemical
intermediate in synthetic organic chemistry.

Due to the absence of this fundamental biological information, it is not possible to provide an
in-depth technical guide on its mechanism of action as requested. The creation of data tables
summarizing quantitative data, detailed experimental protocols for biological assays, and
visualizations of signaling pathways is therefore unachievable at this time.

Further research and biological screening would be required to elucidate the potential
pharmacological profile of 3-Chloromethyl-5-iodo-pyridine hydrochloride. Researchers and
drug development professionals interested in this molecule would need to undertake initial
studies to determine its biological effects.

General Information and Chemical Properties
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While a detailed biological profile is unavailable, basic chemical information for related
compounds can be referenced from public chemical databases. For instance, 3-iodopyridine is
a known halogenated heterocyclic compound used as a building block in the synthesis of more
complex molecules.[1] Similarly, various chloromethylpyridine derivatives are recognized as
important intermediates in the production of pharmaceuticals and agrochemicals.[2][3]

Table 1: Chemical Identification of Related Compounds

Compound Name Molecular Formula CAS Number
3-lodopyridine C5H4IN 1120-90-7[4]
3-Chloro-5-iodopyridine C5H3CIIN 77332-90-2
2-Chloro-5-iodopyridine C5H3CIIN 69045-79-0[5]

3-(Chloromethyl)-5-

o _ C7H9CI2N 1007089-84-0[6]
methylpyridine hydrochloride

Potential for Future Research

Given the reactive nature of the chloromethyl group and the potential for the pyridine ring and
iodine substituent to interact with biological targets, 3-Chloromethyl-5-iodo-pyridine
hydrochloride could warrant investigation for various biological activities. A logical workflow for
initiating such research is proposed below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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